Cas no 1099705-42-6 (4-chloro-8-fluoro-2-phenylquinoline)

• Product Name: 4-chloro-8-fluoro-2-phenylquinoline
• CAS No: 1099705-42-6
• MF: C₁₅H₉ClFN
• MW: 257.690066099167
• CID: 1189370
• PubChem ID: 43668615
• Update Time: 2025-04-20

4-chloro-8-fluoro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-fluoro-2-phenylquinoline
• ZINC36075410
• SureCN10866832
• AKOS009866220
• ZINC36075410; SureCN10866832; AKOS009866220;
• DTXSID30656312
• MFCD12115076
• SCHEMBL10866832
• 1099705-42-6

• Inchi： 1S/C15H9ClFN/c16-12-9-14(10-5-2-1-3-6-10)18-15-11(12)7-4-8-13(15)17/h1-9H
• InChI Key： NKFYVKPVOMAEKD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C(=CC=CC2=1)F

Computed Properties

• Exact Mass: 257.04100
• Monoisotopic Mass: 257.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines